Cas no 879-60-7 (1,3,4-Oxadiazol-2(3H)-one, 3-methyl-5-phenyl-)
879-60-7 structure
Product Name:1,3,4-Oxadiazol-2(3H)-one, 3-methyl-5-phenyl-
1,3,4-Oxadiazol-2(3H)-one, 3-methyl-5-phenyl- Chemical and Physical Properties
Names and Identifiers
-
- 1,3,4-Oxadiazol-2(3H)-one, 3-methyl-5-phenyl-
- 3-methyl-5-phenyl-1,3,4-oxadiazol-2-one
- 2-Phenyl-4-methyl-oxadiazol-1,3,4-one-5
- DTXSID40335101
- 3-Methyl-5-phenyl-1,3,4-oxadiazol-2(3H)-one #
- 879-60-7
- 3-Methyl-5-phenyl-1,3,4-oxadiazol-2(3H)-one
- 3-methyl-5-phenyl-3H-[1,3,4]oxadiazol-2-one
- JBDTUVFVJKCGHG-UHFFFAOYSA-N
- 1,3,4 Oxadiazol-2(3H)-one, 3-methyl-5-phenyl
- SCHEMBL14007387
-
- Inchi: 1S/C9H8N2O2/c1-11-9(12)13-8(10-11)7-5-3-2-4-6-7/h2-6H,1H3
- InChI Key: JBDTUVFVJKCGHG-UHFFFAOYSA-N
- SMILES: O1C(N(C)N=C1C1C=CC=CC=1)=O
Computed Properties
- Exact Mass: 176.058577502g/mol
- Monoisotopic Mass: 176.058577502g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 244
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 41.9Ų
1,3,4-Oxadiazol-2(3H)-one, 3-methyl-5-phenyl- Related Literature
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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